Cas no 1805212-86-5 (Methyl 4-bromo-2-chloropyridine-6-acetate)
Methyl 4-bromo-2-chloropyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- BrC1=CC(=NC(=C1)Cl)CC(=O)OC
- Methyl 4-bromo-2-chloropyridine-6-acetate
- Methyl 2-(4-bromo-6-chloropyridin-2-yl)acetate
-
- Inchi: 1S/C8H7BrClNO2/c1-13-8(12)4-6-2-5(9)3-7(10)11-6/h2-3H,4H2,1H3
- InChI Key: UTWVARFVYPMXFT-UHFFFAOYSA-N
- SMILES: BrC1C=C(N=C(C=1)CC(=O)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- XLogP3: 2.3
- Topological Polar Surface Area: 39.2
Methyl 4-bromo-2-chloropyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013892-250mg |
Methyl 4-bromo-2-chloropyridine-6-acetate |
1805212-86-5 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029013892-1g |
Methyl 4-bromo-2-chloropyridine-6-acetate |
1805212-86-5 | 95% | 1g |
$2,808.15 | 2022-04-01 |
Methyl 4-bromo-2-chloropyridine-6-acetate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Methyl 4-bromo-2-chloropyridine-6-acetate
Methyl 4-bromo-2-chloropyridine-6-acetate (CAS No. 1805212-86-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 4-bromo-2-chloropyridine-6-acetate (CAS No. 1805212-86-5) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its bromo and chloro substituents on the pyridine ring and an acetyl group at the 6-position, offers a unique scaffold for medicinal chemists to explore diverse biological activities.
The structural features of Methyl 4-bromo-2-chloropyridine-6-acetate make it an attractive building block for constructing complex molecules. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling the synthesis of a wide array of derivatives. These derivatives have shown promise in various pharmacological applications, including the treatment of infectious diseases, cancer, and neurological disorders.
In recent years, significant advancements have been made in leveraging this compound for drug discovery. For instance, researchers have utilized Methyl 4-bromo-2-chloropyridine-6-acetate as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting abnormal cell growth. The bromo and chloro groups facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups into the pyridine core. This modular approach has led to the identification of several lead compounds with potent inhibitory activity against various kinases.
Moreover, the acetyl group at the 6-position of the pyridine ring serves as a versatile handle for further modifications. It can be converted into other functional groups, such as hydroxyl or amine moieties, through hydrolysis or reduction reactions. These modifications have been instrumental in developing molecules with enhanced solubility and bioavailability, critical factors for successful drug candidates.
One notable area where Methyl 4-bromo-2-chloropyridine-6-acetate has made a significant impact is in the field of antiviral drug development. The pyridine scaffold is a common motif in many antiviral agents due to its ability to interact with viral enzymes and proteins. Researchers have synthesized derivatives of this compound that exhibit inhibitory effects against viral proteases and polymerases. The bromo and chloro substituents have been strategically positioned to mimic key residues in viral targets, thereby enhancing binding affinity and efficacy.
The versatility of Methyl 4-bromo-2-chloropyridine-6-acetate extends beyond its use in small-molecule drug discovery. It has also been employed in the synthesis of peptidomimetics and other biologically active peptides. The ability to introduce diverse functional groups into the pyridine core allows for the creation of molecules that mimic natural peptides while offering improved pharmacokinetic properties.
In conclusion, Methyl 4-bromo-2-chloropyridine-6-acetate (CAS No. 1805212-86-5) is a multifaceted intermediate that has proven indispensable in modern pharmaceutical research. Its unique structural features enable a wide range of synthetic transformations, making it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
1805212-86-5 (Methyl 4-bromo-2-chloropyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)